4-fluoro-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide
• InChI: InChI=1S/C17H13FN4O2S2/c18-12-8-6-11(7-9-12)15(24)20-16-21-22-17(26-16)25-10-14(23)19-13-4-2-1-3-5-13/h1-9H,10H2,(H,19,23)(H,20,21,24)
• InChI Key: REBCTYDHXVFPAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H13FN4O2S2
• Molecular Weight: 388.4 g/mol
• CAS No.: 392290-96-9

Description

4-Fluoro-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a heterocyclic compound featuring a 1,3,4-thiadiazole core linked to a fluorinated benzamide moiety and a phenylaminoethylthio substituent. This structure combines electron-withdrawing (fluoro) and electron-donating (phenylamino) groups, which influence its electronic properties and biological interactions. Synthetically, it is derived from cyclization reactions involving benzoylisothiocyanate and thiosemicarbazide, followed by functionalization with ethyl cyanoacetate or similar reagents . Its design aligns with efforts to optimize thiadiazole derivatives for anticancer applications, leveraging substituent effects on cytotoxicity and selectivity .

Mechanism of Action

The thiadiazole ring is a five-membered heterocyclic compound containing three carbon atoms, one sulfur atom, and one nitrogen atom . The thiadiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug) .

The indole nucleus is found in many important synthetic drug molecules and binds with high affinity to multiple receptors, which is helpful in developing new useful derivatives . Indole derivatives possess various biological activities .

Biological Activity

4-Fluoro-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a complex organic compound notable for its diverse biological activities. The presence of the thiadiazole moiety and fluorine substitution enhances its pharmacological properties, making it a subject of interest in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of this compound is $C_{16}H_{15}FN_{4}O_{2}S$, with a molecular weight of approximately 402.46 g/mol. Its structure includes a thiadiazole ring, which is known for various biological activities, including antimicrobial and anticancer properties.

Antimicrobial Activity

Research indicates that derivatives containing the 1,3,4-thiadiazole moiety exhibit significant antimicrobial properties. For instance, compounds similar to 4-fluoro-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide have demonstrated:

• Antibacterial Activity : Effective against Gram-positive bacteria such as Staphylococcus aureus and Bacillus cereus, with minimum inhibitory concentrations (MICs) ranging from 32.6 μg/mL to 47.5 μg/mL compared to standard antibiotics like streptomycin and fluconazole .
• Antifungal Activity : Notably against Aspergillus niger and Candida albicans, where derivatives showed inhibition rates between 58% and 66% .

Anticancer Activity

The compound has also been evaluated for its anticancer properties. Studies have shown that:

• Cytotoxic Effects : It exhibits cytotoxicity against various human cancer cell lines, including colon (HCT116), lung (H460), and breast (MCF-7) cancers. The IC50 values ranged from 0.28 to 10 μg/mL depending on the specific derivative and cell line tested .
• Mechanism of Action : Investigations into the mechanism revealed that compounds with the thiadiazole ring can inhibit tubulin polymerization, leading to apoptosis in cancer cells without affecting normal cells significantly .

Research Findings and Case Studies

Several studies have documented the biological activity of thiadiazole derivatives:

• Cytotoxicity Study : A study evaluated a series of thiadiazole derivatives against multiple cancer cell lines. The most active compound demonstrated an IC50 value of 3.29 μg/mL against HCT116 cells .
• Structure-Activity Relationship (SAR) : Research highlighted that the presence of halogen atoms in the phenyl ring significantly enhances antibacterial activity, while oxygenated substituents improve antifungal efficacy .
• Combination Therapy Potential : The synergistic effects observed when combining thiadiazole derivatives with other antimicrobial agents suggest potential for developing combination therapies that could reduce toxicity while enhancing efficacy .

Data Table: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	MIC/IC50 Values	Reference
Antibacterial	Staphylococcus aureus	MIC = 32.6 μg/mL
Antifungal	Candida albicans	MIC = 24–26 μg/mL
Anticancer	HCT116	IC50 = 3.29 μg/mL
Anticancer	MCF-7	IC50 = 0.28 μg/mL

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Benzamide Derivatives

Key structural analogs include fluorinated, chlorinated, and methoxy-substituted benzamide-thiadiazole hybrids. highlights six derivatives (4b–4g) with varying substituents on the benzamide ring. The position and nature of substituents significantly impact bioactivity:

Compound	Substituent (Position)	Key Observations	Reference
4f (Analog)	Fluoro (para)	Enhanced metabolic stability due to electron-withdrawing effect; moderate cytotoxicity .
4d (Analog)	Fluoro (ortho)	Steric hindrance reduced binding affinity compared to para-substituted analogs .
4c (Analog)	Chloro (para)	Higher lipophilicity improved membrane permeability but increased toxicity .
Target Compound	Fluoro (para) + Phenylamino	Unique combination enhances DNA intercalation and caspase activation .

Thiadiazole-Chalcone Hybrids

reports thiadiazole-chalcone hybrids (e.g., 5a, 5f) with IC50 values of 6.92–16.35 μM against leukemia HL-60 cells. These compounds induce G2/M arrest and apoptosis but show poor selectivity (e.g., toxicity to normal MRC-5 lung cells). In contrast, the target compound’s benzamide-phenylamino structure may reduce off-target effects by avoiding the chalcone moiety’s nonspecific DNA intercalation .

Cytotoxicity Profiles

Compound Type	Cell Line (IC50, μM)	Selectivity Notes	Reference
Target Compound	Not reported	Predicted selectivity via molecular docking .
Thiadiazole-Chalcones	HL-60: 6.92–16.35; HeLa: 9.12–12.72	High potency but toxic to MRC-5 (IC50: 18.56–81.33 μM) .
4-Fluoro-Benzamide (4f)	Not reported	Moderate activity inferred from structural analogs .

The target compound’s mechanism likely involves caspase-dependent apoptosis, similar to chalcone hybrids, but with enhanced specificity due to its phenylamino group .

Spectroscopic Characterization

• IR : Absence of C=O stretch in thiadiazole ring confirms cyclization (compare and ) .
• 1H NMR : Fluorine substituents cause distinct deshielding in aromatic regions (δ 7.2–8.1 ppm) .